Cas no 131567-05-0 (Oxirane,2-(3-bromophenyl)-)

• Product name: Oxirane,2-(3-bromophenyl)-
• CAS No: 131567-05-0
• MF: C₈H₇BRO
• MW: 199.04500
• CID: 133538
• PubChem ID: 147193

Oxirane,2-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-(3-bromophenyl)-
• 3-Bromostyrene oxide
• 131567-05-0
• AKOS000137319
• CS-0132973
• EN300-30992
• A1-03047
• 2-(3-bromo-phenyl)-oxirane
• Benzene, 1-bromo-3-(epoxyethyl)-
• SCHEMBL610893
• F78894
• Z278165168
• m-Bromostyrene 7,8-oxide
• Oxirane, 2-(3-bromophenyl)-
• Oxirane, (3-bromophenyl)-
• BRN 1306939
• YUPLJNGZNHMXGM-UHFFFAOYSA-N
• J-016948
• 28022-44-8
• 1-Bromo-3-(epoxyethyl)benzene
• DTXSID80950711
• 2-(3-bromophenyl)oxirane

• Inchi： InChI=1S/C8H7BrO/c9-7-3-1-2-6(4-7)8-5-10-8/h1-4,8H,5H2
• InChI Key： YUPLJNGZNHMXGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C2CO2)C=1

Computed Properties

• Exact Mass: 197.96800
• Monoisotopic Mass: 197.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 12.53000
• LogP: 2.52040